2-{[(1-phenylethyl)thio]methyl}-1H-benzimidazole

• IUPAC Name: 2-(1-phenylethylsulfanylmethyl)-1H-benzimidazole
• InChI: InChI=1S/C16H16N2S/c1-12(13-7-3-2-4-8-13)19-11-16-17-14-9-5-6-10-15(14)18-16/h2-10,12H,11H2,1H3,(H,17,18)
• InChI Key: BXHAMPZVHOLYTC-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)SCC2=NC3=CC=CC=C3N2
• Molecular Formula: C16H16N2S
• Molecular Weight: 268.4 g/mol

Description

The compound “2-{[(1-phenylethyl)thio]methyl}-1H-benzimidazole” is a type of benzimidazole derivative. Benzimidazoles are important heterocyclic compounds with a wide range of therapeutic applications.

Synthesis Analysis

The synthesis of benzimidazole derivatives typically involves the condensation of benzene rings possessing nitrogen-containing functional groups at the ortho position with various reagents. A study reports a simple process to synthesize and separate 2-(substituted-phenyl) benzimidazole derivatives with high yield and efficiency.

Chemical Reactions Analysis

Benzimidazole and its derivatives show a broad range of chemical and biological properties. The specific chemical reactions involving “2-{[(1-phenylethyl)thio]methyl}-1H-benzimidazole” are not explicitly mentioned in the search results.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be determined using various analytical techniques. The specific physical and chemical properties of “2-{[(1-phenylethyl)thio]methyl}-1H-benzimidazole” are not provided in the search results.

Scientific Research Applications

Antimicrobial Activity

. For instance, a novel series of 3-chloro-1-{5-[(2-methyl-1H-benzimidazole-1-yl)methyl)-1,3,4-thiadiazol-2yl}-4-(substituted) phenylazettidine-2-ones was screened for their antimicrobial activity against microorganisms such as E. coli, B. subtilis, C. albicans, A. .

Anticancer Activity

. .

Antiparasitic Activity

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Antihypertensive Activity

. This makes them potential candidates for the development of new drugs for the treatment of hypertension.

Anti-Inflammatory Activity

. This suggests that they could be used in the development of new anti-inflammatory drugs.

Antiviral Activity

. This makes them a promising pharmacophore for the development of new antiviral drugs.

Mechanism of Action

The mechanism of action of benzimidazole derivatives can vary widely depending on their specific structures and the presence of various functional groups. The exact mechanism of action for “2-{[(1-phenylethyl)thio]methyl}-1H-benzimidazole” is not specified in the search results.